91-17-8

Decahydronaphthalene

In Stock

• CAS RN:
• 91-17-8

• Formula:
• C10H18

• InChI:
• InChI=1S/C10H18/c1-2-6-10-8-4-3-7-9(10)5-1/h9-10H,1-8H2

• InChIKey:
• NNBZCPXTIHJBJL-UHFFFAOYSA-N

• Decahydronaphthalene appears as a clear colorless liquid with an aromatic odor. Flash point 134°F. Less dense than water and insoluble in water. Vapors heavier than air.
  Decalin is an ortho-fused bicyclic hydrocarbon that is the decahydro- derivative of naphthalene. It has a role as a solvent.

5-Acetyl-4-(furan-2-yl)-6-methyl-2-phenacylsulfanyl-1,4-dihydropyridine-3-carbonitrile

• CAS RN:
• 5691-17-8

• Formula:
• C21H18N2O3S

• InChI:
• InChI=1S/C21H18N2O3S/c1-13-19(14(2)24)20(18-9-6-10-26-18)16(11-22)21(23-13)27-12-17(25)15-7-4-3-5-8-15/h3-10,20,23H,12H2,1-2H3

• InChIKey:
• VHARATGHRIWOTN-UHFFFAOYSA-N

• 5-Acetyl-4-(furan-2-yl)-6-methyl-2-phenacylsulfanyl-1,4-dihydropyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H18N2O3S and its molecular weight is 378.4 g/mol. The purity is usually 95%.

1,3-Benzoxazol-2-yl(phenyl)methanamine

In Stock

• CAS RN:
• 13591-17-8

• Formula:
• C14H12N2O

• InChI:
• InChI=1S/C14H12N2O/c15-13(10-6-2-1-3-7-10)14-16-11-8-4-5-9-12(11)17-14/h1-9,13H,15H2

• InChIKey:
• FGVNWEYDFMDJSJ-UHFFFAOYSA-N

• 1,3-Benzoxazol-2-yl(phenyl)methanamine is a useful research compound. Its molecular formula is C14H12N2O and its molecular weight is 224.263. The purity is usually 95%.

Benzene-1,2-disulfonyl diazide

In Stock

• CAS RN:
• 21691-17-8

• Formula:
• C6H4N6O4S2

• InChI:
• InChI=1S/C6H4N6O4S2/c7-9-11-17(13,14)5-3-1-2-4-6(5)18(15,16)12-10-8/h1-4H

• InChIKey:
• YUDYNAYYRODHGK-UHFFFAOYSA-N

• Benzene-1,2-disulfonyl diazide is a useful research compound. Its molecular formula is C6H4N6O4S2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.

1-(3-Chlorophenyl)-3-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)urea

In Stock

• CAS RN:
• 330191-17-8

• Formula:
• C20H16ClN3O2

• InChI:
• InChI=1S/C20H16ClN3O2/c1-2-24-17-10-9-16(14-7-4-8-15(18(14)17)19(24)25)23-20(26)22-13-6-3-5-12(21)11-13/h3-11H,2H2,1H3,(H2,22,23,26)

• InChIKey:
• HLRUDACJRNPOOW-UHFFFAOYSA-N

• 1-(3-Chlorophenyl)-3-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)urea is a useful research compound. Its molecular formula is C20H16ClN3O2 and its molecular weight is 365.82. The purity is usually 95%.

N-{4-[(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)amino]phenyl}acetamide

In Stock

• CAS RN:
• 877791-17-8

• Formula:
• C21H19N5O

• InChI:
• InChI=1S/C21H19N5O/c1-14-12-20(25-18-10-8-17(9-11-18)24-15(2)27)26-21(23-14)19(13-22-26)16-6-4-3-5-7-16/h3-13,25H,1-2H3,(H,24,27)

• InChIKey:
• GHNCJSSDMRVPFK-UHFFFAOYSA-N

• N-{4-[(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)amino]phenyl}acetamide is a useful research compound. Its molecular formula is C21H19N5O and its molecular weight is 357.417. The purity is usually 95%.

(5-Nitro-pyridin-2-yl)-piperidin-3-ylmethyl-amine

Usually In Stock

• CAS RN:
• 916791-17-8

• Formula:
• C11H16N4O2

• InChI:
• InChI=1S/C11H16N4O2/c16-15(17)10-3-4-11(14-8-10)13-7-9-2-1-5-12-6-9/h3-4,8-9,12H,1-2,5-7H2,(H,13,14)

• InChIKey:
• YAHRZIMTKUGWEE-UHFFFAOYSA-N

• (5-Nitro-pyridin-2-yl)-piperidin-3-ylmethyl-amine is a useful research compound. Its molecular formula is C11H16N4O2 and its molecular weight is 236.27 g/mol. The purity is usually 95%.

3'-Chloro-5'-fluoro-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898791-17-8

• Formula:
• C16H14ClFO

• InChI:
• InChI=1S/C16H14ClFO/c1-11-3-2-4-12(7-11)5-6-16(19)13-8-14(17)10-15(18)9-13/h2-4,7-10H,5-6H2,1H3

• InChIKey:
• QMHYJFZACCDQHA-UHFFFAOYSA-N

• 3'-Chloro-5'-fluoro-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO and its molecular weight is 276.73 g/mol. The purity is usually 95%.

1-Acetyl-4-ethenyl-4-methylazetidin-2-one

• CAS RN:
• 160291-17-8

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-4-8(3)5-7(11)9(8)6(2)10/h4H,1,5H2,2-3H3

• InChIKey:
• ADDUTEMMEFNWMV-UHFFFAOYSA-N

• 1-Acetyl-4-ethenyl-4-methylazetidin-2-one, also known as 1-Acetyl-4-ethenyl-4-methylazetidin-2-one, is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.

(4-phenylpiperazin-1-yl)(3-propoxy-1-propyl-1H-pyrazol-4-yl)methanone

In Stock

• CAS RN:
• 1014091-17-8

• Formula:
• C20H28N4O2

• InChI:
• InChI=1S/C20H28N4O2/c1-3-10-24-16-18(19(21-24)26-15-4-2)20(25)23-13-11-22(12-14-23)17-8-6-5-7-9-17/h5-9,16H,3-4,10-15H2,1-2H3

• InChIKey:
• NVVYFIFOBKMPPA-UHFFFAOYSA-N

• (4-phenylpiperazin-1-yl)(3-propoxy-1-propyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C20H28N4O2 and its molecular weight is 356.47. The purity is usually 95%.

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

In Stock

• CAS RN:
• 1187591-17-8

• Formula:
• C13H19BO5

• InChI:
• InChI=1S/C13H17BO4/c1-12(2)13(3,4)18-14(17-12)10-8-6-5-7-9(10)11(15)16/h5-8H,1-4H3,(H,15,16)

• InChIKey:
• KQXMGUTXHAINEI-UHFFFAOYSA-N

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is a useful research compound. Its molecular formula is C13H19BO5 and its molecular weight is 266.1 g/mol. The purity is usually 95%.

2-(3,3-Dimethylcyclobutyl)propan-1-ol

Usually In Stock

• CAS RN:
• 2248291-17-8

• Formula:
• C9H18O

• InChI:
• InChI=1S/C9H18O/c1-7(6-10)8-4-9(2,3)5-8/h7-8,10H,4-6H2,1-3H3

• InChIKey:
• SBECISWJDYKPSH-UHFFFAOYSA-N

• 2-(3,3-Dimethylcyclobutyl)propan-1-ol is a useful research compound. Its molecular formula is C9H18O and its molecular weight is 142.242. The purity is usually 95%.

phenyl (4R,5R)-1-benzyl-3-ethyl-2,5-diphenylimidazolidine-4-carboxylate

• CAS RN:
• 1132091-17-8

• Formula:
• C31H30N2O2

• InChI:
• InChI=1S/C31H30N2O2/c1-2-32-29(31(34)35-27-21-13-6-14-22-27)28(25-17-9-4-10-18-25)33(23-24-15-7-3-8-16-24)30(32)26-19-11-5-12-20-26/h3-22,28-30H,2,23H2,1H3/t28-,29-,30?/m1/s1

• InChIKey:
• XNGZTFZUVIAPCL-HPSQJEMFSA-N

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